2-(3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl)-N-(2-oxotetrahydrothiophen-3-yl)acetamide

• IUPAC Name: 2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(2-oxothiolan-3-yl)acetamide
• InChI: InChI=1S/C16H19N3O4S/c1-23-13-5-3-2-4-12(13)19-8-7-18(16(19)22)10-14(20)17-11-6-9-24-15(11)21/h2-5,11H,6-10H2,1H3,(H,17,20)
• InChI Key: UZSGJHIYURPYGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(C2=O)CC(=O)NC3CCSC3=O
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

2-(3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl)-N-(2-oxotetrahydrothiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C16H19N3O4S and its molecular weight is 349.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antibacterial Activities

Research has demonstrated the potential of rhodanine-based acetamide derivatives as antimicrobial agents, highlighting their effectiveness against a range of bacteria, mycobacteria, and fungi. These derivatives have shown significant activity, especially against mycobacteria, including Mycobacterium tuberculosis, with minimum inhibitory concentrations indicating their potential for treating tuberculosis and other mycobacterial infections. The structure-activity relationships identified through these studies suggest the versatility of acetamide derivatives in antimicrobial applications (Krátký, Vinšová, & Stolaříková, 2017).

Antioxidant Properties

The synthesis of benzophenone tagged thiazolidinone analogs has revealed their potent antioxidant properties, with some derivatives showing significant xanthine oxidase inhibition and antioxidant activities. These findings are crucial for developing treatments for diseases where oxidative stress plays a key role, offering insights into the chemical structures that confer enhanced antioxidant capabilities (Lakshmi Ranganatha et al., 2014).

Anti-inflammatory Activities

Novel acetamide derivatives have been synthesized with a focus on evaluating their anti-inflammatory activities. These compounds have shown significant hypoglycemic activity in animal models, suggesting their potential use in treating diabetes-related inflammation. This research opens avenues for the development of new therapeutic agents targeting inflammatory pathways in metabolic diseases (Nikaljea, Choudharia, & Une, 2012).